Cas no 2580186-20-3 (tert-butyl 4-azaspiro2.5octane-7-carboxylate)

• Product Name: tert-butyl 4-azaspiro2.5octane-7-carboxylate
• CAS No: 2580186-20-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5659243
• PubChem ID: 165889236
• Update Time: 2025-06-08

tert-butyl 4-azaspiro2.5octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727836
• tert-butyl 4-azaspiro[2.5]octane-7-carboxylate
• 2580186-20-3
• tert-butyl 4-azaspiro2.5octane-7-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)9-4-7-13-12(8-9)5-6-12/h9,13H,4-8H2,1-3H3
• InChI Key： XCGSSLADQJCOJN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCNC2(C1)CC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-azaspiro2.5octane-7-carboxylate

tert-butyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 2580186-20-3): A Comprehensive Overview

tert-butyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 2580186-20-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and tert-butyl protecting group, holds promise in various applications, including the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The spirocyclic nature of tert-butyl 4-azaspiro[2.5]octane-7-carboxylate provides it with a rigid and well-defined conformation, which can be advantageous in designing molecules with specific biological activities. The tert-butyl group, known for its steric bulk and stability, serves as an effective protecting group, enhancing the compound's chemical stability and facilitating further functionalization.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that spirocyclic scaffolds can improve the pharmacokinetic properties of small molecules, such as their solubility and permeability. This is particularly relevant for tert-butyl 4-azaspiro[2.5]octane-7-carboxylate, which can be modified to enhance its bioavailability and therapeutic efficacy.

In the context of pharmaceutical research, tert-butyl 4-azaspiro[2.5]octane-7-carboxylate has been explored as a potential lead compound for the development of drugs targeting various diseases. One notable application is in the treatment of neurodegenerative disorders, where spirocyclic compounds have shown promise due to their ability to cross the blood-brain barrier and modulate specific neurotransmitter systems.

A study conducted by researchers at the University of California, San Francisco (UCSF) investigated the use of spirocyclic compounds as inhibitors of tau protein aggregation, a key pathological feature of Alzheimer's disease. The results indicated that certain derivatives of tert-butyl 4-azaspiro[2.5]octane-7-carboxylate exhibited potent inhibitory activity against tau aggregation, suggesting their potential as therapeutic agents for Alzheimer's disease.

Beyond neurodegenerative disorders, tert-butyl 4-azaspiro[2.5]octane-7-carboxylate has also been studied for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including cardiovascular diseases, cancer, and autoimmune disorders. A recent study published in the Journal of Inflammation Research (2023) reported that spirocyclic compounds with a tert-butyl protecting group showed significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The synthetic versatility of tert-butyl 4-azaspiro[2.5]octane-7-carboxylate makes it an attractive starting material for the preparation of a wide range of derivatives. Chemists can introduce various functional groups to this core structure to fine-tune its biological properties and optimize its therapeutic potential. For example, substituting different moieties on the spirocyclic ring can alter the compound's lipophilicity and binding affinity to specific receptors.

In addition to its pharmaceutical applications, tert-butyl 4-azaspiro[2.5]octane-7-carboxylate has found use in other areas of chemical research. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of complex natural products and bioactive molecules. The ability to selectively modify this compound allows chemists to explore new chemical space and discover novel compounds with unique biological activities.

The safety profile of tert-butyl 4-azaspiro[2.5]octane-7-carboxylate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good metabolic stability, making it suitable for further evaluation in clinical trials. However, ongoing research is necessary to fully understand its pharmacological properties and potential side effects.

In conclusion, tert-butyl 4-azaspiro[2.5]octane-7-carboxylate (CAS No. 2580186-20-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to play an increasingly important role in drug discovery and development.